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Compound of Interest

Compound Name: (2R,3S)-boc-3-Phenylisoserine

Cat. No.: B558829

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of (2R,3S)-boc-3-
Phenylisoserine, a critical parameter for professionals engaged in peptide synthesis,
medicinal chemistry, and pharmaceutical development. Accurate molecular weight is
fundamental for stoichiometric calculations in synthesis, quantitative analysis, and structural
elucidation.

(2R,3S)-boc-3-Phenylisoserine, also known as (2R,3S)-3-[(tert-butoxycarbonyl)amino]-2-
hydroxy-3-phenylpropanoic acid, is a protected amino acid derivative.[1] Its defined
stereochemistry and the presence of the tert-butyloxycarbonyl (Boc) protecting group make it a
valuable building block in the synthesis of complex bioactive molecules, including peptide-
based therapeutics.[1][2][3]

Molecular Weight Determination

The molecular weight of a compound is determined from its chemical formula, which
enumerates the number of atoms of each element present in one molecule.

1.1. Chemical Formula

The established chemical formula for (2R,3S)-boc-3-Phenylisoserine is C1aH19NOs.[2][3][4][5]
This formula indicates that each molecule is composed of 14 carbon atoms, 19 hydrogen
atoms, 1 nitrogen atom, and 5 oxygen atoms.
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1.2. Calculation Protocol

The average molecular weight is calculated by summing the atomic weights of all constituent
atoms. The protocol is as follows:

 Identify Constituent Elements: From the molecular formula (C14H19NOs), the elements are
Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O).

e Determine Atom Count: Count the number of atoms for each element.

o Assign Standard Atomic Weights: Utilize the standard atomic weight for each element, which
represents the weighted average of the masses of its naturally occurring isotopes.

o Calculate Total Mass Contribution: For each element, multiply its atom count by its standard
atomic weight.

e Summation: Sum the total mass contributions of all elements to obtain the final average
molecular weight of the compound.

1.3. Data Summary

The following table summarizes the calculation of the average molecular weight for (2R,3S)-
boc-3-Phenylisoserine.

. Standard Total

Atomic . . o
Element Atom Count Atomic Weight  Contribution (

Symbol

(g/mol) g/mol )

Carbon C 14 12.011 168.154
Hydrogen H 19 1.008 19.152
Nitrogen N 1 14.007 14.007
Oxygen o} 5 15.999 79.995
Total 281.308
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Based on this protocol, the calculated average molecular weight is 281.31 g/mol .[2][3] This
value is consistent with figures published in chemical catalogs and databases.[4][5] For high-
resolution mass spectrometry applications, the monoisotopic mass, which is calculated using
the mass of the most abundant isotope for each element, is 281.12632271 Da.[4]

Visualization of Calculation Workflow

The logical flow for determining the molecular weight from the chemical formula is illustrated in

the following diagram.

Inputs

Chemical Formula Standard Atomic Weights
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For each element:
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Workflow for the calculation of molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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